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Compound of Interest

Compound Name: (R)-Q-VD-OPh

Cat. No.: B15606575

Get Quote

Welcome to the technical support center for (R)-Q-VD-OPh, a potent and widely used pan-

caspase inhibitor. This guide provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting advice and frequently asked questions to

address common challenges, particularly those related to solubility, ensuring the successful

application of this inhibitor in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is (R)-Q-VD-OPh and what is its primary mechanism of action?

(R)-Q-VD-OPh, also known as Q-VD-OPh, is a cell-permeable, irreversible, and broad-

spectrum inhibitor of caspases, the key proteases involved in apoptosis or programmed cell

death.[1][2][3] Its mechanism of action involves binding to the catalytic site of a wide range of

caspases, including caspases-1, -3, -7, -8, -9, -10, and -12, thereby preventing the apoptotic

cascade.[2][4][5] This makes it a valuable tool for studying apoptosis in various experimental

models.[3]

Q2: In which solvents is (R)-Q-VD-OPh soluble?
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(R)-Q-VD-OPh is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol.[6] However, it is insoluble in water.[6][7] For most experimental purposes, high-purity

DMSO (>99.9%) is the recommended solvent for creating stock solutions.[1]

Q3: How should I prepare a stock solution of (R)-Q-VD-OPh?

To prepare a stock solution, reconstitute the lyophilized (R)-Q-VD-OPh in high-purity DMSO.[2]

[4] A commonly used stock concentration is 10 mM. For example, to prepare a 10 mM stock

solution from 1 mg of (R)-Q-VD-OPh (Molecular Weight: ~513.5 g/mol ), you would dissolve it

in approximately 195 µL of DMSO.[2][4] It is crucial to ensure the compound is completely

dissolved by vortexing or sonicating if necessary.[8]

Q4: What are the recommended storage conditions for (R)-Q-VD-OPh?

Lyophilized Powder: The solid form of (R)-Q-VD-OPh is stable for up to one year when

stored desiccated at -20°C.[1]

Stock Solution in DMSO: Once reconstituted in DMSO, the stock solution should be

aliquoted into smaller volumes to avoid repeated freeze-thaw cycles.[2][4] These aliquots are

stable for up to 6 months when stored at -20°C or -80°C.[1][4][6]

Troubleshooting Guide
Problem: My (R)-Q-VD-OPh precipitates when I add it to my aqueous cell culture medium.

This is the most common issue encountered when working with (R)-Q-VD-OPh and is due to its

poor aqueous solubility.[9] The DMSO in the stock solution is miscible with the aqueous

medium, but the inhibitor itself is not, causing it to fall out of solution.

Solutions:

Control Final DMSO Concentration: The final concentration of DMSO in your cell culture

should be kept to a minimum, as high concentrations can be toxic to cells.[2][4] A general

recommendation is to keep the final DMSO concentration at or below 0.1% to 0.5%,

although some cell lines can tolerate up to 1%.[10] It is always best to perform a solvent

control experiment to determine the tolerance of your specific cell line.
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Optimize Dilution Strategy: Directly dilute the DMSO stock solution into the final culture

medium just before adding it to the cells.[4][10] Avoid making intermediate dilutions in

aqueous buffers like PBS, as this will likely cause immediate precipitation.

Mechanical Agitation and Warming: If you observe precipitation after dilution, you can try to

redissolve the compound by:

Vortexing: Gently vortex the solution for a few minutes.[8]

Sonication: Use a sonicator bath for a short period.[8]

Warming: Gently warm the solution in a 37°C water bath.[8] Ensure the precipitate has

completely redissolved before adding the solution to your cells.

Use a Higher Volume of a More Dilute Stock: Instead of using a very small volume of a

highly concentrated stock, consider preparing a more dilute stock solution. This will allow you

to use a larger volume, which can sometimes aid in dispersion, while still maintaining a low

final DMSO concentration.[9]

Data Presentation
Table 1: Solubility of (R)-Q-VD-OPh

Solvent Solubility Notes

DMSO ≥ 100 mg/mL (194.74 mM)[6]

Recommended for stock

solutions. Use high-purity,

anhydrous DMSO.[1][4]

Ethanol 100 mg/mL[6] An alternative organic solvent.

Water Insoluble[6][7]
Do not attempt to dissolve

directly in aqueous solutions.

Table 2: Recommended Working Concentrations
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Application
Typical Working
Concentration/Dos
e

Vehicle Reference

In Vitro (Cell Culture) 10 - 100 µM
Cell Culture Medium

(final DMSO ≤ 0.5%)
[1][4]

In Vivo (Mice)

20 mg/kg (up to 120

mg/kg reported

without toxicity)

80-100% DMSO [1][4]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM Stock Solution of (R)-
Q-VD-OPh

Equilibrate the vial of lyophilized (R)-Q-VD-OPh to room temperature before opening.

Add the appropriate volume of high-purity (>99.9%) DMSO to the vial to achieve a 10 mM

concentration. For 1 mg of (R)-Q-VD-OPh (MW ≈ 513.5 g/mol ), add 195 µL of DMSO.

Vortex the vial until the solid is completely dissolved. Gentle warming to 37°C or brief

sonication can be used to aid dissolution if necessary.[8]

Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for up to 6 months.[4][6]

Experimental Workflow for Cell-Based Assays
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Stock Solution Preparation

Experimental Setup

Essential Controls

Prepare 10 mM Stock
in High-Purity DMSO

Prepare Treatment Medium
(Dilute Stock Directly into Medium) Seed and Culture Cells

Add (R)-Q-VD-OPh to Cells Vehicle Control
(Medium + DMSO)

Positive Control
(Apoptosis Inducer Only)

Induce Apoptosis

Perform Downstream Assays
(e.g., Viability, Caspase Activity)

Click to download full resolution via product page

Caption: Workflow for using (R)-Q-VD-OPh in cell culture experiments.

Signaling Pathway: Caspase Inhibition by (R)-Q-VD-OPh
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Apoptotic Signaling

Apoptotic Stimulus
(e.g., Intrinsic or Extrinsic Pathway)

Initiator Caspases
(Caspase-8, -9)

Effector Caspases
(Caspase-3, -7)

Cellular Substrates
(e.g., PARP)

Apoptosis

(R)-Q-VD-OPh

Click to download full resolution via product page

Caption: (R)-Q-VD-OPh inhibits both initiator and effector caspases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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